Cas no 1028268-32-7 (Diethyl 2-(4-chlorobenzamido)-2-[(2-oxo-1,2-dihydroquinolin-4-yl)methyl]malonate)
1028268-32-7 structure
Product Name:Diethyl 2-(4-chlorobenzamido)-2-[(2-oxo-1,2-dihydroquinolin-4-yl)methyl]malonate
CAS No:1028268-32-7
MF:C24H23ClN2O6
MW:470.902225732803
CID:1134516
PubChem ID:11465574
Update Time:2025-04-20
Diethyl 2-(4-chlorobenzamido)-2-[(2-oxo-1,2-dihydroquinolin-4-yl)methyl]malonate Chemical and Physical Properties
Names and Identifiers
-
- Diethyl 2-(4-chlorobenzamido)-2-[(2-oxo-1,2-dihydroquinolin-4-yl)methyl]malonate
- 1028268-32-7
- ethyl 2-(4-chlorobenzoylamino)-2-ethoxycarbonyl-3-[2(1H)-quinolinon-4-yl]propionate
- SCHEMBL4651932
- DB-213587
- Diethyl 2-(4-chlorobenzamido)-2-((2-oxo-1,2-dihydroquinolin-4-yl)methyl)malonate
- Diethyl [(4-chlorobenzoyl) amino][(2-oxo-1, 2-dihydro-4-quinolinyl)methyl]malonate
- IMTLPYCYJGUFHB-UHFFFAOYSA-N
-
- Inchi: 1S/C24H23ClN2O6/c1-3-32-22(30)24(23(31)33-4-2,27-21(29)15-9-11-17(25)12-10-15)14-16-13-20(28)26-19-8-6-5-7-18(16)19/h5-13H,3-4,14H2,1-2H3,(H,26,28)(H,27,29)
- InChI Key: IMTLPYCYJGUFHB-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(NC(C(=O)OCC)(C(=O)OCC)CC1=CC(NC2C=CC=CC1=2)=O)=O
Computed Properties
- Exact Mass: 470.12459
- Monoisotopic Mass: 470.1244642g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 10
- Complexity: 772
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 111Ų
Experimental Properties
- PSA: 110.8
Diethyl 2-(4-chlorobenzamido)-2-[(2-oxo-1,2-dihydroquinolin-4-yl)methyl]malonate Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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